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Compound of Interest

Compound Name: 3-Boc-aminopiperidine

Cat. No.: B042055 Get Quote

Technical Guide: 3-Boc-Aminopiperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Boc-aminopiperidine, a key

building block in synthetic organic chemistry and drug discovery. This document outlines its

fundamental chemical properties, applications, and detailed synthetic methodologies.

Core Chemical Properties
3-Boc-aminopiperidine, also known as tert-butyl (piperidin-3-yl)carbamate, is a piperidine

derivative protected with a tert-butoxycarbonyl (Boc) group. This protecting group strategy is

crucial in multi-step syntheses, allowing for selective reactions at other positions of the

molecule.

The quantitative physicochemical properties of 3-Boc-aminopiperidine are summarized in the

table below for easy reference.
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Property Value

Molecular Formula C10H20N2O2

Molecular Weight 200.28 g/mol [1][2][3][4][5]

Exact Mass 200.152477885 Da[1][4]

Density 1.02±0.1 g/cm³[2][4]

Melting Point 116-127 °C[4]

Boiling Point (Predicted) 304.8±31.0 °C[2][4]

Topological Polar Surface Area 50.4 Å²[1][4]

CAS Number 172603-05-3 (for the racemate)[1]

Applications in Drug Development
3-Boc-aminopiperidine is a versatile intermediate widely utilized in the synthesis of complex

molecules, particularly in the pharmaceutical industry. The piperidine ring is a common scaffold

in many biologically active compounds, and the Boc-protected amine allows for its

incorporation into larger structures.

Notably, the chiral isomers, (R)-3-(Boc-amino)piperidine and (S)-3-(Boc-amino)piperidine, are

critical intermediates in the synthesis of several drugs. For instance, (R)-3-(Boc-

Amino)piperidine is a key intermediate in the manufacturing of Alogliptin, a dipeptidyl

peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[2]

The logical workflow for the use of 3-Boc-aminopiperidine as a building block in

pharmaceutical synthesis is illustrated below.
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Synthetic workflow using 3-Boc-aminopiperidine.

Experimental Protocol: Synthesis of (R)-3-(Boc-
Amino)piperidine
This section details a common experimental procedure for the synthesis of (R)-3-(Boc-

amino)piperidine via catalytic hydrogenation, a method valued for its efficiency and yield.

Objective: To synthesize tert-Butyl (R)-piperidin-3-ylcarbamate from a protected precursor.

Materials:

Benzyl 3-[(tert-butoxycarbonyl)amino]-1-piperidinecarboxylate (2.25 g, 6.73 mmol)

10% Palladium on carbon (Pd/C) (0.229 g)
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Ethanol (20 mL)

Hydrogen gas (H₂)

Celite

Procedure:

A mixture of benzyl 3-[(tert-butoxycarbonyl)amino]-1-piperidinecarboxylate (2.25 g) and 10%

Pd/C (0.229 g) is prepared in ethanol (20 mL).[2]

The mixture is stirred at room temperature under a hydrogen atmosphere (1 atm) for 14

hours.[2]

Upon completion of the reaction, the catalyst is removed by filtration through a pad of Celite.

[2]

The filtrate is concentrated under reduced pressure to yield the final product, tert-Butyl (R)-

piperidin-3-ylcarbamate, as a solid.[2]

Expected Yield: Approximately 1.22 g (91%).[2]

The process flow for this experimental protocol is visualized in the diagram below.

Reactants
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Experimental workflow for the synthesis of (R)-3-(Boc-amino)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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